Cas no 71236-04-9 (L-Alanine,N-(2-hydroxyacetyl)-)

• Product Name: L-Alanine,N-(2-hydroxyacetyl)-
• CAS No: 71236-04-9
• MF: C₅H₉NO₄
• MW: 147.129261732101
• CID: 548162
• PubChem ID: 45086692
• Update Time: 2025-04-19

L-Alanine,N-(2-hydroxyacetyl)- Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-(2-hydroxyacetyl)-
• L-Alanine,N-(hydroxyacetyl)- (9CI)
• (2S)-2-[(2-hydroxyacetyl)amino]propanoic acid
• 71236-04-9
• N-(HYDROXYACETYL)-L-ALANINE
• SCHEMBL4811735
• DTXSID60665932

• Inchi： 1S/C5H9NO4/c1-3(5(9)10)6-4(8)2-7/h3,7H,2H2,1H3,(H,6,8)(H,9,10)/t3-/m0/s1
• InChI Key： ZQZNLPKWSDZJMN-VKHMYHEASA-N
• SMILES： OC([C@H](C)NC(CO)=O)=O

Computed Properties

• Exact Mass: 147.05317
• Monoisotopic Mass: 147.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6A^2
• XLogP3: -1.1

Experimental Properties

• PSA: 86.63